3,3'-Disulfanediylbis(pyridin-2-amine)

• IUPAC Name: 3-[(2-aminopyridin-3-yl)disulfanyl]pyridin-2-amine
• InChI: InChI=1S/C10H10N4S2/c11-9-7(3-1-5-13-9)15-16-8-4-2-6-14-10(8)12/h1-6H,(H2,11,13)(H2,12,14)
• InChI Key: BKJJNHRPIQKNTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N)SSC2=C(N=CC=C2)N
• Molecular Formula: C10H10N4S2
• DSSTOX Substance ID: DTXSID30445122
• Molecular Weight: 250.3 g/mol
• CAS RN: 125209-79-2

Description

3,3’-Disulfanediylbis(pyridin-2-amine) is an organic compound that belongs to the class of aminopyridines and derivatives. These are organic heterocyclic compounds containing an amino group attached to a pyridine ring. The compound has a molecular weight of 250.35.

Molecular Structure Analysis

The molecular structure of 3,3’-Disulfanediylbis(pyridin-2-amine) consists of two pyridine rings connected by a disulfide bridge. The InChI code for the compound is 1S/C10H10N4S2/c11-9-7(3-1-5-13-9)15-16-8-4-2-6-14-10(8)12/h1-6H,(H2,11,13)(H2,12,14).

Physical And Chemical Properties Analysis

The physical and chemical properties of 3,3’-Disulfanediylbis(pyridin-2-amine) include a molecular weight of 250.34300. The compound is a pale-yellow to yellow-brown solid. Other properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Optimization in Synthesis Methods

One notable application involves the optimization of synthesis methods for aromatic tri- and tetrasulfides. The reaction of aromatic thiols with sulfur dichloride and sulfur monochloride, utilizing pyridine as an amine base, highlights an improved synthetic method for these compounds. This method emphasizes adjustments for yield and purity, addressing discrepancies in physical properties previously reported in the literature (Zysman‐Colman & Harpp, 2003).

Biological Evaluation and Characterization

Another area of application is in the synthesis and biological evaluation of novel compounds. For instance, antimony(III) complexes with disulfide bridges have been synthesized and characterized, displaying significant biological activity against Leishmania tropica promastigote and exhibiting glutathione reductase inhibitory activity. This demonstrates the potential of such compounds in medicinal chemistry and drug discovery (Tunç et al., 2015).

Supramolecular Chemistry

The tripodal nature of certain compounds derived from "3,3'-Disulfanediylbis(pyridin-2-amine)" facilitates the formation of supramolecular networks. These networks are formed through effective π–π stacking between adjacent heterocycles, enabling applications in materials science where molecular self-assembly is crucial (Wang, Zhang, & Cheng, 2009).

Catalysis

Compounds utilizing "3,3'-Disulfanediylbis(pyridin-2-amine)" have shown good catalytic activities in azide-alkyne cycloaddition reactions. Copper complexes of nitrogen-sulfur donor ligands demonstrate this application, underlining the compound's role in facilitating chemical transformations, which is essential for the development of pharmaceuticals and fine chemicals (Bai et al., 2013).

Chemical Synthesis and Functionalization

Further research highlights the synthesis and functionalization of various heterocyclic compounds, indicating the versatility of "3,3'-Disulfanediylbis(pyridin-2-amine)" in organic synthesis. This includes the development of novel synthetic routes and the exploration of reaction mechanisms to yield functionally diverse chemical entities, which are valuable in multiple areas of chemical research (Ankati & Biehl, 2010).